Cas no 1361708-51-1 (2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile
• CAS No: 1361708-51-1
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932221
• Update Time: 2025-06-08

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-9-6(2-3-13)4-7(10(11)12)15-8(9)5-14/h4,10H,2,5,14H2,1H3
• InChI Key： XTOJXJMILFLJNL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=C(C(CN)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1361708-51-1): An Overview

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1361708-51-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The molecular structure of 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile is composed of a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, and a methoxy group, along with a cyano group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various research and development activities.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. The difluoromethyl group in 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile is particularly noteworthy for its impact on the compound's stability and metabolic profile. This feature can be leveraged to enhance the therapeutic efficacy and reduce the side effects of potential drug candidates.

The aminomethyl group in 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile provides a reactive site for further chemical modifications, enabling researchers to explore a wide range of derivatives with diverse biological activities. This flexibility is crucial in the early stages of drug discovery, where the optimization of lead compounds is essential for advancing promising candidates into preclinical and clinical trials.

The methoxy group at the 3-position of the pyridine ring contributes to the overall hydrophobicity and lipophilicity of the molecule, which are critical factors in determining its cellular uptake and distribution. Additionally, the cyano group at the 4-position adds to the compound's electronic properties, influencing its reactivity and binding affinity to target proteins.

In terms of biological activity, 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a valuable tool for investigating disease mechanisms and developing targeted therapies. For instance, studies have demonstrated its potential as an inhibitor of kinases involved in cancer signaling pathways, suggesting its utility in oncology research.

The pharmacokinetic properties of 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile have also been evaluated in preclinical models. Results indicate that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) characteristics, which are essential for ensuring that the compound can effectively reach its intended target site within the body. These findings underscore the compound's potential as a lead candidate for further optimization and development into a viable therapeutic agent.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1361708-51-1) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research efforts are expected to uncover additional applications and optimize its use in various medical contexts.